Cas no 1225554-04-0 (3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid)

1225554-04-0 structure
Product name:3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
- 1225554-04-0
- EN300-1655904
-
- Inchi: 1S/C15H15NO2/c1-11-6-2-3-7-12(11)10-13(15(17)18)14-8-4-5-9-16-14/h2-9,13H,10H2,1H3,(H,17,18)
- InChI Key: MCNSFCBEANALPR-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=CN=1)CC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 241.110278721g/mol
- Monoisotopic Mass: 241.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.2Ų
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1655904-2.5g |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 2.5g |
$1791.0 | 2023-06-04 | ||
Enamine | EN300-1655904-5.0g |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 5g |
$2650.0 | 2023-06-04 | ||
Enamine | EN300-1655904-250mg |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 250mg |
$840.0 | 2023-09-21 | ||
Enamine | EN300-1655904-10000mg |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 10000mg |
$3929.0 | 2023-09-21 | ||
Enamine | EN300-1655904-500mg |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 500mg |
$877.0 | 2023-09-21 | ||
Enamine | EN300-1655904-0.25g |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 0.25g |
$840.0 | 2023-06-04 | ||
Enamine | EN300-1655904-0.05g |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 0.05g |
$768.0 | 2023-06-04 | ||
Enamine | EN300-1655904-0.1g |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 0.1g |
$804.0 | 2023-06-04 | ||
Enamine | EN300-1655904-50mg |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 50mg |
$768.0 | 2023-09-21 | ||
Enamine | EN300-1655904-1000mg |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid |
1225554-04-0 | 1000mg |
$914.0 | 2023-09-21 |
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid Related Literature
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
-
Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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